Cas no 87693-77-4 (2,6-Piperazinedione, 4-acetyl-1-(2-phenylethyl)-)

• Product Name: 2,6-Piperazinedione, 4-acetyl-1-(2-phenylethyl)-
• CAS No: 87693-77-4
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 653453
• PubChem ID: 13063816
• Update Time: 2025-04-19

2,6-Piperazinedione, 4-acetyl-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperazinedione, 4-acetyl-1-(2-phenylethyl)-
• 4-acetyl-1-(2-phenylethyl)piperazine-2,6-dione
• 87693-77-4
• DTXSID20516971
• SCHEMBL10968602

• Inchi： 1S/C14H16N2O3/c1-11(17)15-9-13(18)16(14(19)10-15)8-7-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
• InChI Key： PSDFWXROVFBENW-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)CC(N1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.7Ų